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Compound Name:
ium sodium sulfate

Cat. No.: B8234021

Get Quote

\ J

As a Senior Application Scientist, | approach the integration of novel ionic liquids (ILs) not
merely as solvent substitutions, but as fundamental redesigns of the reaction
microenvironment. CAS 674282-83-8, chemically designated as 3-Ethyl-1-methyl-1H-
imidazol-3-ium sodium sulfate (often abbreviated as [EMIM][NaSO4]), represents a highly
specialized derivative within the imidazolium-based ionic liquid family[1].

Unlike standard protic ionic liquids such as [EMIM][HSO4], the incorporation of the sodium
cation alongside the sulfate anion creates a unique mixed-salt system[2]. This configuration is
engineered for advanced applications in biphasic catalysis, green solvent extraction, and as a
supporting electrolyte in energy storage systems. By neutralizing the Brgnsted acidity of the
hydrogen sulfate anion, [EMIM][NaSO4] offers a buffered, highly conductive environment with
enhanced "salting-out" capabilities for organic product recovery|[3].

Physicochemical Profiling

Accurate baseline data is critical for reproducible experimental design. The following table
synthesizes the core physicochemical properties of CAS 674282-83-8[1],[4].
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Property

Value /| Description

CAS Registry Number

674282-83-8

Chemical Name

3-Ethyl-1-methyl-1H-imidazol-3-ium sodium

sulfate
Molecular Formula C6H11N2Na0O4S
Molecular Weight 230.22 g/mol
SMILES CN1C=C=C1.0=S([O-])([O-])=0.[Na+]

Purity Standard

>98% (Analytical Grade)

Physical State

Solid / Viscous Liquid (Highly dependent on

ambient moisture)

Solubility Profile

Miscible with H20, MeOH, EtOH; Immiscible

with non-polar organics

Hygroscopicity

Extreme (Requires inert atmosphere handling)

Mechanistic Insights: Causality in Experimental

Choices

The selection of [EMIM][NaSO4] over traditional volatile organic solvents (VOCSs) or standard

ILs is driven by two primary mechanistic advantages:

o Electrochemical Stability & Shear Properties: The [EMIM]+ cation provides a broad

electrochemical window and unique layering properties, resisting reduction at the cathode

while maintaining low friction coefficients under pressure[5]. The [NaSO4]- complex

facilitates high ionic mobility, making the compound an excellent supporting electrolyte for

electro-organic synthesis.

e The "Salting-Out" Effect in Biphasic Catalysis: In liquid-liquid extraction and biphasic

catalysis, the high charge density of the sodium sulfate complex tightly binds water

molecules (forming a dense hydration shell). This drastically reduces the solubility of

hydrophobic organic substrates in the IL phase, driving them into a distinct organic phase.
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This enables spontaneous phase separation and simplifies product recovery without energy-
intensive distillation[3].

Experimental Workflows & Methodologies
Protocol 1: Rigorous Dehydration and Moisture Control

Causality: Imidazolium sulfates are notoriously hygroscopic. Absorbed water acts as an anti-
solvent, drastically altering viscosity, reducing the electrochemical window, and interfering with
catalytic activity[6]. This protocol ensures a self-validating moisture control loop.

e Initial Transfer: Transfer the raw [EMIM][NaSO4] into a Schlenk flask within an argon-filled
glovebox to prevent initial atmospheric moisture uptake.

e Vacuum Drying: Connect the flask to a high-vacuum line (< 0.1 mbar). Heat the oil bath to
80°C. Critical Step: Do not exceed 100°C, as prolonged exposure to high temperatures can
initiate thermal degradation of the imidazolium ring.

o Agitation: Stir magnetically at 400 RPM for 48 hours to ensure maximum surface area
exposure and outgassing of trapped water pockets.

» Validation (Karl Fischer Titration): Extract a 0.5 g aliquot under argon and perform
coulometric Karl Fischer (KF) titration.

o Self-Validation Check: If H20 content is < 500 ppm, proceed to storage. If > 500 ppm,
introduce activated 3A molecular sieves and repeat vacuum drying for 24 hours.

o Storage: Seal under argon and store in a desiccator in the dark at room temperature[1].
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Self-validating dehydration workflow for hygroscopic imidazolium-based ionic liquids.

Protocol 2: Application in Biphasic Catalysis

Causality: Utilizing the salting-out effect of the [NaSOA4]- anion to drive product separation and

allow for high-efficiency recycling of the ionic liquid[3].

Phase Preparation: In a jacketed reactor, dissolve the active catalyst (e.g., a transition metal
complex) into 50 mL of dehydrated [EMIM][NaSO4].

Substrate Addition: Introduce the organic substrates (e.g., alcohols and organic acids for
esterification). The mixture will initially form an emulsion under vigorous stirring (800 RPM).

Reaction Execution: Heat the reactor to 60°C for 4 hours. The IL phase stabilizes the
transition state via ion-dipole interactions.

Phase Separation: Cease stirring. The high ionic strength of the [EMIM][NaSO4] forces the
hydrophobic ester product to rapidly phase-separate into a distinct upper layer.
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o Decantation & Recycling: Decant the upper product layer. The lower IL/catalyst layer can be
recycled directly for the next batch without further purification, maintaining process
economics|3].
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Mechanistic pathway of biphasic catalysis utilizing the salting-out effect of [EMIM][NaSO4].

Quality Control & Analytical Validation

To ensure the trustworthiness of the [EMIM][NaSO4] batch, rigorous QC must be maintained
before deployment in sensitive drug development workflows:

e 1H NMR (D20): Verify the integrity of the imidazolium ring. Key chemical shifts should
appear at 6 ~8.7 ppm (s, 1H, N-CH-N) and & ~7.5 ppm (d, 2H, backbone CH), confirming no
degradation of the cation.

» lon Chromatography (IC): Quantify the exact stoichiometric ratio of [EMIM]+ to Na+ and
SO04(2-) to ensure no residual halides (ClI-, Br-) remain from the synthesis process. Halide
impurities severely poison transition metal catalysts and reduce the electrochemical window.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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